(E)-N'-(4-hydroxybenzylidene)-3-(naphthalen-2-yl)-1H-pyrazole-5-carbohydrazide

• IUPAC Name: N-[(E)-(4-hydroxyphenyl)methylideneamino]-3-naphthalen-2-yl-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C21H16N4O2/c26-18-9-5-14(6-10-18)13-22-25-21(27)20-12-19(23-24-20)17-8-7-15-3-1-2-4-16(15)11-17/h1-13,26H,(H,23,24)(H,25,27)/b22-13+
• InChI Key: FERYJDJBTFZCOH-LPYMAVHISA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)C3=NNC(=C3)C(=O)NN=CC4=CC=C(C=C4)O
• Isomeric SMILES: C1=CC=C2C=C(C=CC2=C1)C3=NNC(=C3)C(=O)N/N=C/C4=CC=C(C=C4)O
• Molecular Formula: C21H16N4O2
• Molecular Weight: 356.4 g/mol
• CAS No.: 1285525-48-5

Description

(E)-N'-(4-hydroxybenzylidene)-3-(naphthalen-2-yl)-1H-pyrazole-5-carbohydrazide is a useful research compound. Its molecular formula is C21H16N4O2 and its molecular weight is 356.385. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Spectroscopic Studies

Research has focused on the synthesis and characterization of related compounds, providing foundational knowledge for understanding their chemical behavior and potential applications. One study highlights the synthesis and structural analysis of a similar compound, detailing its spectroscopic characteristics and theoretical structures in both gas phase and aqueous solution. The compound's stability, reactivity, and interaction with proteins have been explored through molecular docking studies, suggesting its potential as an anti-diabetic agent (Karrouchi et al., 2021).

Anticancer Evaluation

Another avenue of research involves evaluating related compounds for their anticancer properties. Studies have synthesized derivatives and assessed their in vitro anticancer activity, identifying compounds with moderate to high activity against specific cancer cell lines. This research contributes to the ongoing search for new anticancer agents and highlights the potential therapeutic applications of these compounds (Salahuddin et al., 2014).

Androgen Receptor Antagonists for Prostate Cancer Therapy

Research into the conformational analysis of related compounds has identified their potential application in prostate cancer therapy. These compounds have been reported as androgen receptor-coactivator disruptors, offering a novel approach to treating prostate cancer. The detailed study of E/Z isomerism provides insights into the compounds' biological activity and structure-activity relationships (Blanco et al., 2012).

Fluorescent Sensors for Metal Ions Detection

The development of fluorescent sensors based on related compounds has been explored for detecting metal ions such as Zn2+ and Mg2+ in biological systems. These sensors exhibit high selectivity and sensitivity, underlining their potential for monitoring intracellular metal ion levels, which is crucial for understanding various biological processes and diseases (Dhara et al., 2016).